Cas no 400625-57-2 (D-Glutamic acid,4-(2-thienylmethyl)-, (4R)-)

D-Glutamic acid,4-(2-thienylmethyl)-, (4R)- structure
400625-57-2 structure
Product Name:D-Glutamic acid,4-(2-thienylmethyl)-, (4R)-
CAS No:400625-57-2
MF:C10H13NO4S
MW:243.27952170372
CID:325710
PubChem ID:53396012
Update Time:2025-04-19

D-Glutamic acid,4-(2-thienylmethyl)-, (4R)- Chemical and Physical Properties

Names and Identifiers

    • D-Glutamic acid,4-(2-thienylmethyl)-, (4R)-
    • (2R,4R)-2-AMINO-4-THIOPHEN-2-YLMETHYL-PENTANEDIOIC ACID
    • (4S)-4-(Thiophen-2-ylmethyl)-D-glutamic acid
    • 2-amino-4-(thiophen-2-ylmethyl)pentanedioic acid
    • (2R,4R)-2-amino-4-(thiophen-2-ylmethyl)pentanedioic Acid
    • (2R,4R)-4-(thiophen-2-ylmethyl)glutamicacid
    • (2s,4r)-2-amino-4-thiophen-2-ylmethyl-pentanedioic acid
    • (4r)-4-(thiophen-2-ylmethyl)-l-glutamic acid
    • 4-[(Thiophen-2-yl)methyl]glutamic acid
    • DTXSID40694225
    • A13024
    • 400625-57-2
    • Inchi: 1S/C10H13NO4S/c11-8(10(14)15)5-6(9(12)13)4-7-2-1-3-16-7/h1-3,6,8H,4-5,11H2,(H,12,13)(H,14,15)
    • InChI Key: QPCTVZJQDKALPA-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CC(C(=O)O)CC(C(=O)O)N

Computed Properties

  • Exact Mass: 243.05700
  • Monoisotopic Mass: 243.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • Density: 1.419
  • Boiling Point: 456.4°C at 760 mmHg
  • Flash Point: 229.8°C
  • Refractive Index: 1.608
  • PSA: 128.86000
  • LogP: 1.49370

D-Glutamic acid,4-(2-thienylmethyl)-, (4R)- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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